Cas no 93548-08-4 (Isoxazole, 3,5-dimethyl-4-pentyl- (9CI))

Isoxazole, 3,5-dimethyl-4-pentyl- (9CI) structure
93548-08-4 structure
Product name:Isoxazole, 3,5-dimethyl-4-pentyl- (9CI)
CAS No:93548-08-4
MF:C10H17NO
MW:167.248082876205
CID:999842
PubChem ID:45099334

Isoxazole, 3,5-dimethyl-4-pentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 3,5-dimethyl-4-pentyl- (9CI)
    • 3,5-Dimethyl-4-pentylisoxazole
    • 93548-08-4
    • SCHEMBL18647926
    • DB-287714
    • Isoxazole, 3,5-dimethyl-4-pentyl-
    • Inchi: InChI=1S/C10H17NO/c1-4-5-6-7-10-8(2)11-12-9(10)3/h4-7H2,1-3H3
    • InChI Key: SSVCSNWFKKQQRP-UHFFFAOYSA-N
    • SMILES: CCCCCC1=C(ON=C1C)C

Computed Properties

  • Exact Mass: 167.131
  • Monoisotopic Mass: 167.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 3.6

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